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pyran-2-one

Cat. No.: B1245590

Get Quote

Executive Summary & Retrosynthetic Strategy
The target molecule, 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one, is a functionalized 2-

pyrone often utilized as a scaffold in drug discovery and as a key intermediate for complex

polyketide synthesis. While isolation from Opuntia dillenii is possible, it is not viable for scale-

up.

We propose a 3-step semi-synthetic route starting from Triacetic Acid Lactone (TAL). This route

addresses the two major structural requirements: the methylation of the C4-hydroxyl group and

the oxidation of the C6-methyl group to a hydroxymethyl moiety.

Critical Process Parameters (CPPs):
Regioselectivity: Ensuring O-methylation at C4 without C-methylation or ring opening.

Oxidation Safety: Avoiding Selenium Dioxide (SeO₂) for C6-methyl oxidation to prevent toxic

waste and product contamination. We utilize a Radical Bromination/Hydrolysis sequence

instead.
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Scalability: All reagents selected are available in bulk and solvents are Class 2/3 (ICH

guidelines).

Retrosynthetic Pathway

Target:
6-Hydroxymethyl-4-methoxy-2H-pyran-2-one

Intermediate 2:
6-(Bromomethyl)-4-methoxy-2H-pyran-2-one

Hydrolysis
(AgOAc or Formate)Intermediate 1:

4-Methoxy-6-methyl-2H-pyran-2-one

Wohl-Ziegler
Bromination (NBS)Starting Material:

Triacetic Acid Lactone (TAL)
(4-Hydroxy-6-methyl-2-pyrone)

O-Methylation
(Me2SO4/K2CO3)
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Figure 1: Retrosynthetic disconnection showing the conversion of TAL to the target via

methylation and side-chain functionalization.

Experimental Protocols
Step 1: O-Methylation of Triacetic Acid Lactone
Objective: Selectively protect the C4-hydroxyl group to prevent side reactions during the

subsequent radical step.

Rationale: TAL exists in tautomeric equilibrium. Using a weak base (

) and Dimethyl Sulfate (DMS) in acetone favors the O-alkylated product over C-alkylation.
DMS is preferred over Methyl Iodide for scale-up due to cost and volatility, though safety
precautions are stricter.

Protocol:

Setup: Charge a 5L jacketed reactor with Triacetic Acid Lactone (126.1 g, 1.0 mol) and

Acetone (2.5 L).

Base Addition: Add anhydrous Potassium Carbonate (

) (207 g, 1.5 mol) in portions. The suspension is mechanically stirred.[1]

Methylation: Cool the mixture to 10°C. Add Dimethyl Sulfate (138.7 g, 1.1 mol) dropwise over

60 minutes, maintaining internal temperature <25°C.
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Reaction: Warm to reflux (56°C) and stir for 4 hours. Monitor by TLC (EtOAc/Hexane 1:1) or

HPLC.[2]

Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate under

reduced pressure.

Purification: Dissolve residue in Ethyl Acetate (1 L), wash with saturated

(2 x 500 mL) and brine. Dry over

and concentrate.

Yield: Recrystallize from Hexane/EtOAc to yield 4-Methoxy-6-methyl-2H-pyran-2-one as

white crystals.

Target Yield: 85-92%

Melting Point: 86-88°C

Step 2: Wohl-Ziegler Radical Bromination
Objective: Functionalize the C6-methyl group.

Rationale: Direct oxidation with

is toxic. Radical bromination using N-Bromosuccinimide (NBS) is the industry standard for
benzylic-type functionalization. The pyrone ring is electron-deficient enough to resist
electrophilic bromination, ensuring reaction occurs at the methyl group.

Protocol:

Setup: In a 2L reactor equipped with a reflux condenser and

inlet, dissolve 4-Methoxy-6-methyl-2H-pyran-2-one (70.0 g, 0.5 mol) in Chlorobenzene (700
mL).

Note: Chlorobenzene is preferred over

(ozone depleting) for scale-up due to higher boiling point and better safety profile.
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Reagent Addition: Add N-Bromosuccinimide (NBS) (98.0 g, 0.55 mol) and Benzoyl Peroxide

(2.4 g, 0.01 mol) as the radical initiator.

Initiation: Heat the mixture to 85-90°C. An exotherm indicates initiation.

Reaction: Stir at 90°C for 2-3 hours. Monitor consumption of starting material. Stop when di-

bromination products (<5%) begin to appear.

Workup: Cool to 0°C to precipitate succinimide. Filter.

Isolation: Concentrate the filtrate. The crude 6-(Bromomethyl)-4-methoxy-2H-pyran-2-one is

unstable and used directly in Step 3.

Storage: If storage is necessary, keep at -20°C under Argon.

Step 3: Hydrolysis to 6-Hydroxymethyl-4-methoxy-2H-
pyran-2-one
Objective: Convert the bromomethyl group to the primary alcohol.

Rationale: Direct hydrolysis with hydroxide bases can open the lactone ring. We use a Silver

Acetate (AgOAc) assisted substitution followed by mild methanolysis, or a Formate buffer

method. The Acetate route is described for highest reliability.

Protocol:

Substitution: Dissolve the crude bromide from Step 2 in Glacial Acetic Acid (400 mL). Add

Sodium Acetate (82 g, 1.0 mol). Heat to 100°C for 4 hours.

Intermediate: This yields the 6-acetoxymethyl derivative.

Solvent Swap: Remove Acetic acid under vacuum. Resuspend residue in Methanol (500

mL).

Deacetylation: Add catalytic Sodium Methoxide (0.5 M in MeOH) until pH ~9. Stir at room

temperature for 2 hours.

Quench: Neutralize with Amberlyst-15 (H+ form) resin or dilute HCl to pH 7.
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Purification: Filter resin. Concentrate methanol. Purify via silica gel column chromatography

(DCM:MeOH 95:5) or recrystallization from Ethanol.

Final Product:6-Hydroxymethyl-4-methoxy-2H-pyran-2-one.

Appearance: White to off-white crystalline solid.

Overall Yield (Step 2+3): 55-65%.

Process Data & Troubleshooting
Yield & Specification Table

Step
Intermediate/P
roduct

Reagent Typical Yield
Key Quality
Attribute
(KQA)

1
4-Methoxy-6-

methyl-2-pyrone
Me₂SO₄ / K₂CO₃ 88%

MP: 86-88°C; No

C-alkylated

impurity.

2
6-

(Bromomethyl)-...
NBS / BPO N/A (Crude)

Minimize

dibromo- impurity

(<5%).

3 Target Molecule NaOAc / MeOH
60% (over 2

steps)

Purity >98%

(HPLC); 1H-

NMR confirms -

CH₂OH.

Troubleshooting Guide
Issue: Ring Opening.

Cause: pH > 10 during hydrolysis step.

Solution: Use Sodium Acetate/Acetic Acid buffering. Avoid strong mineral bases

(NaOH/KOH).

Issue: Low Conversion in Step 2.
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Cause: "Wet" solvents quenching the radical chain.

Solution: Ensure Chlorobenzene is anhydrous. Degas solvents to remove oxygen (radical

scavenger).

Issue: Over-bromination.

Cause: Excess NBS or reaction time too long.

Solution: Stop reaction at 95% conversion of starting material. The remaining starting

material is easier to separate than the dibromo- byproduct.

Reaction Mechanism & Pathway[3][4][5][6][7]
The synthesis relies on the "Bioprivileged" nature of the pyrone ring. The 4-position is

nucleophilic (allowing methylation), while the 6-methyl group is activated for radical abstraction

due to the allylic resonance stabilization provided by the pyrone double bonds.
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Step 1: O-Methylation
Nucleophilic attack of C4-OH on Me2SO4

Step 2: Radical Bromination
Homolytic cleavage of NBS -> Br•
Hydrogen abstraction at C6-Methyl

 4-Methoxy-6-methyl-2-pyrone 

Step 3: Acetolysis & Hydrolysis
SN2 displacement of Br by Acetate

Transesterification to Alcohol

 6-Bromomethyl intermediate 

6-Hydroxymethyl-4-methoxy-2H-pyran-2-one

 Final Product 

Click to download full resolution via product page

Figure 2: Mechanistic flow of the synthesis highlighting the key chemical transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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